2-(4-amino-5,6-dimethylfuro[2,3-d]pyrimidin-2-yl)sulfanyl-N-(3-hydroxypropyl)acetamide

Specification

• CAS No.: 497081-95-5
• Molecular Formula: C13H18N4O3S
• Molecular Weight: 310.37
• IUPAC Name: 2-(4-amino-5,6-dimethylfuro[2,3-d]pyrimidin-2-yl)sulfanyl-N-(3-hydroxypropyl)acetamide
• Standard InChI: InChI=1S/C13H18N4O3S/c1-7-8(2)20-12-10(7)11(14)16-13(17-12)21-6-9(19)15-4-3-5-18/h18H,3-6H2,1-2H3,(H,15,19)(H2,14,16,17)
• Standard InChI Key: JOFJAPBDFFOSES-UHFFFAOYSA-N
• SMILES: CC1=C(OC2=NC(=NC(=C12)N)SCC(=O)NCCCO)C

Introduction

The compound 2-(4-amino-5,6-dimethylfuro[2,3-d]pyrimidin-2-yl)sulfanyl-N-(3-hydroxypropyl)acetamide is a complex organic molecule that belongs to the class of heterocyclic compounds. It features a unique combination of a furan and pyrimidine moiety, which contributes to its potential biological activities. The presence of the amino group and the hydroxypropylacetamide structure enhances its reactivity and interaction with biological targets.

Synthesis Pathways

The synthesis of 2-(4-amino-5,6-dimethylfuro[2,3-d]pyrimidin-2-yl)sulfanyl-N-(3-hydroxypropyl)acetamide would likely involve starting materials such as 2-cyano-N-(3-hydroxypropyl)acetamide and derivatives of 4-amino-5,6-dimethylfuro[2,3-d]pyrimidine. The reaction would typically involve the introduction of the sulfanyl group through a thiol compound.

Potential Biological Activities

Heterocyclic compounds like 2-(4-amino-5,6-dimethylfuro[2,3-d]pyrimidin-2-yl)sulfanyl-N-(3-hydroxypropyl)acetamide are often studied for their potential biological activities, including interactions with enzymes or receptors involved in cellular processes. The presence of the amino group and the hydroxypropyl moiety may enhance its ability to interact with biological targets.

Research Findings and Applications

While specific research findings on 2-(4-amino-5,6-dimethylfuro[2,3-d]pyrimidin-2-yl)sulfanyl-N-(3-hydroxypropyl)acetamide are not available, related compounds have shown potential in medicinal chemistry. For instance, similar heterocyclic compounds have been explored for their anti-inflammatory properties and as inhibitors of specific enzymes.

Data Table: Comparison of Related Compounds

Compound Name	Molecular Formula	Molecular Weight	CAS Number
2-(4-amino-5,6-dimethylfurano[2,3-d]pyrimidin-2-ylthio)-N-cyclohexylacetamide	C16H22N4O2S	334.44	497081-99-9
2-((4-amino-5,6-dimethylfuro[2,3-d]pyrimidin-2-yl)thio)-N-(pyridin-3-ylmethyl)acetamide	C16H17N5O2S	343.4	497081-94-4
4-amino-5,6-dimethylthieno[2,3-d]pyrimidin-2(1H)-one	C8H9N3OS	195.24	121746-18-7